3-Pyridinecarboxamide, N-(((4-(pentyloxy)-3-(trifluoromethyl)phenyl)amino)thioxomethyl)- 3-Pyridinecarboxamide, N-(((4-(pentyloxy)-3-(trifluoromethyl)phenyl)amino)thioxomethyl)- ACH-806, also known as GS-9132, is a novel, small-molecule inhibitor specific for hepatitis C virus. It inhibits viral RNA replication in HCV replicon cells and was active in genotype 1 HCV-infected patients in a proof-of-concept clinical trial.
Brand Name: Vulcanchem
CAS No.: 870142-71-5
VCID: VC0517030
InChI: InChI=1S/C19H20F3N3O2S/c1-2-3-4-10-27-16-8-7-14(11-15(16)19(20,21)22)24-18(28)25-17(26)13-6-5-9-23-12-13/h5-9,11-12H,2-4,10H2,1H3,(H2,24,25,26,28)
SMILES: CCCCCOC1=C(C=C(C=C1)NC(=S)NC(=O)C2=CN=CC=C2)C(F)(F)F
Molecular Formula: C19H20F3N3O2S
Molecular Weight: 411.4 g/mol

3-Pyridinecarboxamide, N-(((4-(pentyloxy)-3-(trifluoromethyl)phenyl)amino)thioxomethyl)-

CAS No.: 870142-71-5

Inhibitors

VCID: VC0517030

Molecular Formula: C19H20F3N3O2S

Molecular Weight: 411.4 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

3-Pyridinecarboxamide, N-(((4-(pentyloxy)-3-(trifluoromethyl)phenyl)amino)thioxomethyl)- - 870142-71-5

CAS No. 870142-71-5
Product Name 3-Pyridinecarboxamide, N-(((4-(pentyloxy)-3-(trifluoromethyl)phenyl)amino)thioxomethyl)-
Molecular Formula C19H20F3N3O2S
Molecular Weight 411.4 g/mol
IUPAC Name N-[[4-pentoxy-3-(trifluoromethyl)phenyl]carbamothioyl]pyridine-3-carboxamide
Standard InChI InChI=1S/C19H20F3N3O2S/c1-2-3-4-10-27-16-8-7-14(11-15(16)19(20,21)22)24-18(28)25-17(26)13-6-5-9-23-12-13/h5-9,11-12H,2-4,10H2,1H3,(H2,24,25,26,28)
Standard InChIKey WJSGOXONRXFGRY-UHFFFAOYSA-N
SMILES CCCCCOC1=C(C=C(C=C1)NC(=S)NC(=O)C2=CN=CC=C2)C(F)(F)F
Canonical SMILES CCCCCOC1=C(C=C(C=C1)NC(=S)NC(=O)C2=CN=CC=C2)C(F)(F)F
Appearance Solid powder
Description ACH-806, also known as GS-9132, is a novel, small-molecule inhibitor specific for hepatitis C virus. It inhibits viral RNA replication in HCV replicon cells and was active in genotype 1 HCV-infected patients in a proof-of-concept clinical trial.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility Soluble in DMSO, not in water
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms 1-(4-pentyloxy-3-trifluoromethylphenyl)-3-(pyridine-3-carbonyl)thiourea
ACH-806
GS-9132
Reference 1: Gottwein JM, Jensen SB, Serre SB, Ghanem L, Scheel TK, Jensen TB, Krarup H, Uzcategui N, Mikkelsen LS, Bukh J. Adapted J6/JFH1-based Hepatitis C virus recombinants with genotype-specific NS4A show similar efficacies against lead protease inhibitors, alpha interferon, and a putative NS4A inhibitor. Antimicrob Agents Chemother. 2013 Dec;57(12):6034-49. doi: 10.1128/AAC.01176-13. Epub 2013 Sep 23. PubMed PMID: 24060868; PubMed Central PMCID: PMC3837860.
2: Yang W, Sun Y, Hou X, Zhao Y, Fabrycki J, Chen D, Wang X, Agarwal A, Phadke A, Deshpande M, Huang M. ACH-806, an NS4A antagonist, inhibits hepatitis C virus replication by altering the composition of viral replication complexes. Antimicrob Agents Chemother. 2013 Jul;57(7):3168-77. doi: 10.1128/AAC.02630-12. Epub 2013 Apr 29. PubMed PMID: 23629709; PubMed Central PMCID: PMC3697357.
3: Mo H, Yang C, Wang K, Wang Y, Huang M, Murray B, Qi X, Sun SC, Deshpande M, Rhodes G, Miller MD. Estimation of inhibitory quotient using a comparative equilibrium dialysis assay for prediction of viral response to hepatitis C virus inhibitors. J Viral Hepat. 2011 May;18(5):338-48. doi: 10.1111/j.1365-2893.2010.01314.x. PubMed PMID: 20456634.
4: Kuntzen T, Timm J, Berical A, Lennon N, Berlin AM, Young SK, Lee B, Heckerman D, Carlson J, Reyor LL, Kleyman M, McMahon CM, Birch C, Schulze Zur Wiesch J, Ledlie T, Koehrsen M, Kodira C, Roberts AD, Lauer GM, Rosen HR, Bihl F, Cerny A, Spengler U, Liu Z, Kim AY, Xing Y, Schneidewind A, Madey MA, Fleckenstein JF, Park VM, Galagan JE, Nusbaum C, Walker BD, Lake-Bakaar GV, Daar ES, Jacobson IM, Gomperts ED, Edlin BR, Donfield SM, Chung RT, Talal AH, Marion T, Birren BW, Henn MR, Allen TM. Naturally occurring dominant resistance mutations to hepatitis C virus protease and polymerase inhibitors in treatment-naïve patients. Hepatology. 2008 Dec;48(6):1769-78. doi: 10.1002/hep.22549. PubMed PMID: 19026009; PubMed Central PMCID: PMC2645896.
5: Yang W, Zhao Y, Fabrycki J, Hou X, Nie X, Sanchez A, Phadke A, Deshpande M, Agarwal A, Huang M. Selection of replicon variants resistant to ACH-806, a novel hepatitis C virus inhibitor with no cross-resistance to NS3 protease and NS5B polymerase inhibitors. Antimicrob Agents Chemother. 2008 Jun;52(6):2043-52. doi: 10.1128/AAC.01548-07. Epub 2008 Apr 14. PubMed PMID: 18411324; PubMed Central PMCID: PMC2415816.
6: Wyles DL, Kaihara KA, Schooley RT. Synergy of a hepatitis C virus (HCV) NS4A antagonist in combination with HCV protease and polymerase inhibitors. Antimicrob Agents Chemother. 2008 May;52(5):1862-4. doi: 10.1128/AAC.01208-07. Epub 2008 Mar 10. PubMed PMID: 18332167; PubMed Central PMCID: PMC2346627.
PubChem Compound 11640186
Last Modified Nov 11 2021
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